Cas no 2097969-13-4 (6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine)

6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine is a pyrimidine derivative featuring both aminoethoxy and butylamino functional groups, offering versatile reactivity for pharmaceutical and agrochemical applications. Its molecular structure combines a pyrimidine core with an ethylenediamine-like side chain, enhancing its potential as an intermediate in synthesizing biologically active compounds. The presence of the aminoethoxy group provides a reactive site for further functionalization, while the N-butyl substitution contributes to improved lipophilicity. This compound is particularly valuable in medicinal chemistry for designing kinase inhibitors or antimicrobial agents due to its balanced polarity and structural flexibility. Its stability under standard conditions ensures reliable handling in synthetic workflows.
6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine structure
2097969-13-4 structure
Product name:6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine
CAS No:2097969-13-4
MF:C11H20N4O
MW:224.302701950073
CID:4776076

6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(2-aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine
    • 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine
    • Inchi: 1S/C11H20N4O/c1-3-4-6-13-10-8-11(16-7-5-12)15-9(2)14-10/h8H,3-7,12H2,1-2H3,(H,13,14,15)
    • InChI Key: SQPIFYWYXQROAN-UHFFFAOYSA-N
    • SMILES: O(CCN)C1=CC(=NC(C)=N1)NCCCC

Computed Properties

  • Exact Mass: 224.16371127 g/mol
  • Monoisotopic Mass: 224.16371127 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 224.30
  • XLogP3: 1.5
  • Topological Polar Surface Area: 73.1

6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1967-5213-1g
6-(2-aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine
2097969-13-4 95%+
1g
$532.0 2023-09-06
Life Chemicals
F1967-5213-5g
6-(2-aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine
2097969-13-4 95%+
5g
$1596.0 2023-09-06
TRC
A268291-500mg
6-(2-aminoethoxy)-n-butyl-2-methylpyrimidin-4-amine
2097969-13-4
500mg
$ 500.00 2022-06-08
Life Chemicals
F1967-5213-10g
6-(2-aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine
2097969-13-4 95%+
10g
$2234.0 2023-09-06
Life Chemicals
F1967-5213-0.5g
6-(2-aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine
2097969-13-4 95%+
0.5g
$505.0 2023-09-06
TRC
A268291-100mg
6-(2-aminoethoxy)-n-butyl-2-methylpyrimidin-4-amine
2097969-13-4
100mg
$ 135.00 2022-06-08
Life Chemicals
F1967-5213-2.5g
6-(2-aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine
2097969-13-4 95%+
2.5g
$1064.0 2023-09-06
Life Chemicals
F1967-5213-0.25g
6-(2-aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine
2097969-13-4 95%+
0.25g
$479.0 2023-09-06
TRC
A268291-1g
6-(2-aminoethoxy)-n-butyl-2-methylpyrimidin-4-amine
2097969-13-4
1g
$ 775.00 2022-06-08

6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine Related Literature

Additional information on 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine

Introduction to 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine (CAS No. 2097969-13-4)

6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine (CAS No. 2097969-13-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structure of 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine makes it a promising candidate for various therapeutic applications.

The chemical structure of 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine is characterized by a pyrimidine ring substituted with an aminoethoxy group and a butylamine moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting subject for further investigation. Recent studies have highlighted the potential of this compound in modulating various biological pathways, particularly those involved in inflammation and cancer.

In the context of inflammation, 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine has shown promising anti-inflammatory effects. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to its ability to interfere with the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings suggest that 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine has also been investigated for its potential anticancer effects. Studies conducted in vitro have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity is thought to involve the induction of apoptosis and cell cycle arrest. For instance, research published in the International Journal of Cancer reported that 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine induces apoptosis in MCF-7 breast cancer cells by activating the intrinsic apoptotic pathway and downregulating anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic profile of 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine has also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine (CAS No. 2097969-13-4) represents a promising lead compound in the development of new therapeutic agents for treating inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further preclinical and clinical investigation. As research in this area continues to advance, it is anticipated that 6-(2-Aminoethoxy)-N-butyl-2-methylpyrimidin-4-amine will play a significant role in expanding our understanding of pyrimidine-based therapeutics and their potential applications in medicine.

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